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Compound of Interest

Compound Name: Marsformoxide B

Cat. No.: B15592313 Get Quote

Following a comprehensive investigation into the discovery and history of a compound referred

to as "Marsformoxide B," we must report a significant discrepancy in the available information.

Publicly accessible data reveals two conflicting narratives for a compound with this name.

One narrative, presented in a series of detailed but unverified technical documents, describes

Marsformoxide B as a novel, potent, and selective synthetic inhibitor of specific signaling

pathways (such as NF-κB), with origins attributed to a Martian meteorite. These documents

contain extensive, but explicitly hypothetical, quantitative data, experimental workflows, and

signaling pathway diagrams.

However, a thorough search of chemical databases and peer-reviewed literature has

determined that this narrative is not supported by verifiable scientific evidence and appears to

be fictional.

The scientifically validated information identifies Marsformoxide B (CAS Number: 2111-46-8)

as a naturally occurring triterpenoid. This compound was first isolated and characterized from

the plant Marsdenia formosana. It has also been identified in other plant species, including

Cirsium setosum and Alstonia scholaris.

While Marsformoxide B is a real compound, the public record contains very limited information

regarding its biological activity. There is a notable scarcity of in-depth studies, quantitative data

on efficacy or target inhibition, and detailed experimental protocols specifically for this

compound. The biological activities that are suggested are generally inferred from the activities

of other structurally related triterpenoids isolated from the same plant sources.
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Conclusion

Due to the lack of sufficient, verifiable scientific data in peer-reviewed literature, it is not

possible to construct the requested in-depth technical guide on Marsformoxide B with the

required quantitative data tables, detailed experimental protocols, and specific signaling

pathway diagrams. Creating such a guide would rely on speculation and the fictional

information initially encountered, which would not meet the standards of scientific accuracy.

We can, however, present the factual, albeit limited, information available for the natural

product Marsformoxide B (CAS 2111-46-8).

Factual Summary: Marsformoxide B (CAS 2111-46-
8)
Discovery and History
Marsformoxide B is a triterpenoid natural product. Its structure, along with a related compound

Marsformoxide A, was first elucidated following isolation from the plant Marsdenia formosana

MASAMUNE.[1] Subsequent research has identified it as a constituent of other plants, such as

Cirsium setosum and Alstonia scholaris.[2][3][4][5]

Chemical Properties
A summary of the basic chemical properties for Marsformoxide B is presented below. It is

important to note that experimentally determined physical properties like melting point and

boiling point are not widely reported.[3]

Property Value

CAS Number 2111-46-8

Molecular Formula C₃₂H₅₀O₃

Molecular Weight 482.749 g/mol

Compound Class Triterpenoid

Experimental Protocols
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General Isolation Protocol

Detailed, peer-reviewed protocols for a specific biological assay using Marsformoxide B are

not available. However, a generalized workflow for its isolation from plant material can be

described based on standard phytochemical techniques.[2][3]
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Extraction & Fractionation

Purification

Dried, Powdered Plant Material
(e.g., Marsdenia formosana)
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Concentrate Under
Reduced Pressure

Solvent-Solvent Partitioning
(e.g., with Petroleum Ether)

Column Chromatography
(Silica Gel)

Monitor Fractions by TLC

Preparative HPLC
(e.g., C18 Column)

Pure Marsformoxide B

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Marsformoxide B from plant sources.
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Structure Elucidation

The chemical structure of Marsformoxide B is determined using a combination of standard

spectroscopic methods:

Mass Spectrometry (MS): Used to determine the molecular weight and confirm the elemental

composition.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR, 2D-NMR): Used to

determine the carbon skeleton and the precise arrangement of atoms in the molecule.[1]

Infrared (IR) Spectroscopy: Used to identify the presence of key functional groups.[2]

Biological Activity
Direct and extensive reports on the specific biological activity of purified Marsformoxide B are

lacking in the public scientific literature.[2] Its structural classification as a triterpenoid suggests

it may contribute to the overall pharmacological activities observed in the crude extracts of the

plants from which it is isolated.[2] For instance, triterpenoids from Cirsium setosum have been

noted for their anti-inflammatory properties, and extracts from Alstonia scholaris have shown

cytotoxic effects against cancer cell lines.[2][3] However, attributing these specific activities

directly to Marsformoxide B requires further dedicated study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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